Cas no 2822-73-3 (5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE)
2822-73-3 structure
Product Name:5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE
CAS No:2822-73-3
MF:C6H7F3N4
MW:192.141790628433
CID:915029
PubChem ID:53427125
Update Time:2025-04-19
5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE Chemical and Physical Properties
Names and Identifiers
-
- 5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE
- 2822-73-3
- 5-Aminomethyl-2-trifluoromethyl-pyrimidin-4-ylamine
- MFCD20697473
- DTXSID70699465
- 4-Amino-5-aminomethyl-2-(trifluoromethyl)pyrimidine
- AKOS025211885
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- Inchi: 1S/C6H7F3N4/c7-6(8,9)5-12-2-3(1-10)4(11)13-5/h2H,1,10H2,(H2,11,12,13)
- InChI Key: FVOPNTGTHPIXDT-UHFFFAOYSA-N
- SMILES: FC(C1=NC=C(C(N)=N1)CN)(F)F
Computed Properties
- Exact Mass: 192.062
- Monoisotopic Mass: 192.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 0.2
5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2822-73-3 (5-(AMINOMETHYL)-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE) Related Products
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